Cas no 955082-90-3 (6-Azaspiro[2.5]octan-4-ol, (-)-)
6-Azaspiro[2.5]octan-4-ol, (-)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Azaspiro[2.5]octan-4-ol, (-)-
-
- Inchi: 1S/C7H13NO/c9-6-5-8-4-3-7(6)1-2-7/h6,8-9H,1-5H2
- InChI Key: UTLJTKFPIYWIRV-UHFFFAOYSA-N
- SMILES: C1C2(CCNCC2O)C1
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 245.8±23.0 °C(Predicted)
- pka: 14.87±0.20(Predicted)
6-Azaspiro[2.5]octan-4-ol, (-)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1095486-1g |
4-hydroxy-6-azaspiro[2.5]octane HCl |
955082-90-3 | 95% | 1g |
$785 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1095486-1g |
4-hydroxy-6-azaspiro[2.5]octane HCl |
955082-90-3 | 95% | 1g |
$785 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1095486-1g |
4-hydroxy-6-azaspiro[2.5]octane HCl |
955082-90-3 | 95% | 1g |
$785 | 2025-02-27 |
6-Azaspiro[2.5]octan-4-ol, (-)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 6-Azaspiro[2.5]octan-4-ol, (-)-
Professional Introduction to 6-Azaspiro[2.5]octan-4-ol, (-)- (CAS No. 955082-90-3)
6-Azaspiro[2.5]octan-4-ol, (-)-, identified by the Chemical Abstracts Service Number (CAS No.) 955082-90-3, is a significant compound in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered considerable attention due to its unique structural properties and potential biological activities. The compound features a spirocyclic structure, which combines a nitrogen-containing heterocycle with an aliphatic backbone, making it a versatile scaffold for drug design and development.
The stereochemistry of 6-Azaspiro[2.5]octan-4-ol, (-)- is particularly noteworthy, as the (-) designation indicates the specific configuration of the chiral center. This enantiomeric purity is crucial in medicinal chemistry, where the biological activity of a drug can be highly dependent on its stereochemical orientation. The (-) form of this compound has been extensively studied for its potential pharmacological effects, which may include modulation of neurotransmitter systems, enzyme inhibition, and interaction with biological targets.
In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological relevance. Spirocycles are known for their rigidity and conformational stability, which can enhance binding affinity to biological targets. Additionally, the nitrogen-containing heterocycle in 6-Azaspiro[2.5]octan-4-ol, (-)- introduces potential sites for hydrogen bonding and electrostatic interactions, further enhancing its suitability as a pharmacophore.
Current research in the field of medicinal chemistry has highlighted the therapeutic potential of 6-Azaspiro[2.5]octan-4-ol, (-)-. Studies have suggested that this compound may exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The spirocyclic structure of the compound allows for selective interaction with specific neural receptors, potentially leading to improved therapeutic outcomes with fewer side effects.
Moreover, the compound has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in inflammation and pain pathways. By targeting these enzymes, 6-Azaspiro[2.5]octan-4-ol, (-)- could offer novel treatments for chronic pain conditions and inflammatory disorders. The ability of this compound to modulate multiple biological pathways underscores its potential as a multifaceted therapeutic agent.
The synthesis of 6-Azaspiro[2.5]octan-4-ol, (-)- presents unique challenges due to its complex stereochemistry and spirocyclic core. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereochemical configuration. These synthetic strategies are critical for ensuring that the pharmacological properties of the compound are optimized.
The pharmacokinetic profile of 6-Azaspiro[2.5]octan-4-ol, (-)- is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective dosing regimens and predicting clinical efficacy. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.
In conclusion, 6-Azaspiro[2.5]octan-4-ol, (-)- (CAS No. 955082-90-3) is a structurally unique and biologically relevant compound with significant potential in medicinal chemistry and drug development. Its spirocyclic framework and chiral center make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the field of pharmaceutical science.
955082-90-3 (6-Azaspiro[2.5]octan-4-ol, (-)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)